3-amino-N-(4-isopropylphenyl)-4-(5-methyl-2-furyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• IUPAC Name: 3-amino-4-(5-methylfuran-2-yl)-N-(4-propan-2-ylphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C26H27N3O2S/c1-14(2)16-9-11-17(12-10-16)28-25(30)24-23(27)22-21(20-13-8-15(3)31-20)18-6-4-5-7-19(18)29-26(22)32-24/h8-14H,4-7,27H2,1-3H3,(H,28,30)
• InChI Key: VOROQAUIOGAITP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=C3C(=C(SC3=NC4=C2CCCC4)C(=O)NC5=CC=C(C=C5)C(C)C)N
• Molecular Formula: C26H27N3O2S
• Molecular Weight: 445.6 g/mol

Description

3-amino-N-(4-isopropylphenyl)-4-(5-methyl-2-furyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a useful research compound. Its molecular formula is C26H27N3O2S and its molecular weight is 445.6g/mol. The purity is usually 95%.
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Scientific Research Applications

Immunomodulation and Multiple Sclerosis

Quinoline-3-carboxamide, known as Linomide, is a synthetic immunomodulator studied for its potential in treating secondary progressive multiple sclerosis (MS). Clinical trials have shown that Linomide can inhibit the progression of MS, demonstrating the quinoline derivative's potential in immunomodulation and neurological disease treatment (Karussis et al., 1996).

Heterocyclic Amines and Dietary Assessment

Research into heterocyclic amines (HAs), which are structurally related to quinolines, explores their intake from cooked foods and potential health risks. Studies on dietary HAs, such as amino-alpha-carboline and others, focus on their formation during cooking and potential links to cancer, highlighting the importance of understanding these compounds' metabolism and health impacts (Zapico et al., 2022).

Biomonitoring and Health Risks

Investigations into the presence of carcinogenic heterocyclic amines in human urine and their health implications underscore the importance of biomonitoring for assessing exposure to potentially harmful compounds. These studies provide crucial insights into the metabolism of HAs and their potential role in carcinogenesis, furthering our understanding of environmental and dietary risk factors (Stillwell et al., 1999).

Therapeutic Potential in Diabetes and Cancer

Linomide has also been evaluated for its therapeutic potential in Type I diabetes and cancer. Studies suggest that low doses of Linomide can improve beta cell function in juvenile Type I diabetes and may have applications in cancer therapy, demonstrating the diverse therapeutic potentials of quinoline derivatives (Coutant et al., 1998).